Cas no 21947-23-9 (Carbamic acid, [2-phenyl-1-(1H-tetrazol-5-yl)ethyl]-, phenylmethyl ester)

• Product Name: Carbamic acid, [2-phenyl-1-(1H-tetrazol-5-yl)ethyl]-, phenylmethyl ester
• CAS No: 21947-23-9
• MF: C₁₇H₁₇N₅O₂
• MW: 323.349182844162
• CID: 1405310
• PubChem ID: 11450135
• Update Time: 2025-04-20

Carbamic acid, [2-phenyl-1-(1H-tetrazol-5-yl)ethyl]-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-phenyl-1-(1H-tetrazol-5-yl)ethyl]-, phenylmethyl ester
• benzyl [2-phenyl-1-(1H-tetrazol-5-yl)ethyl]carbamate
• 21947-23-9
• C17H17N5O2
• DTXSID501148561
• AKOS038555114
• RMWHZSMQANMGGW-UHFFFAOYSA-N

• Inchi： 1S/C17H17N5O2/c23-17(24-12-14-9-5-2-6-10-14)18-15(16-19-21-22-20-16)11-13-7-3-1-4-8-13/h1-10,15H,11-12H2,(H,18,23)(H,19,20,21,22)
• InChI Key： RMWHZSMQANMGGW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C1N=NNN=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 323.13841
• Monoisotopic Mass: 323.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• PSA: 92.79